Cas no 1823800-64-1 (2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-)

• Product Name: 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-
• CAS No: 1823800-64-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• MDL: MFCD30180701
• CID: 5240874
• PubChem ID: 122235523
• Update Time: 2025-09-25

2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-

• MDL： MFCD30180701
• Inchi： 1S/C11H18N4O/c1-7-9(6-13-15(7)3)11-8(5-12)4-10(16)14(11)2/h6,8,11H,4-5,12H2,1-3H3
• InChI Key： XYIGPQJPHDFMQC-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=C(C)N(C)N=C2)C(CN)CC1=O

Additional information on 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-

Recent Advances in the Study of 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- (CAS: 1823800-64-1)

The compound 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- (CAS: 1823800-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The compound's unique structural features, including the pyrrolidinone core and the pyrazole moiety, make it a promising candidate for drug development, particularly in the areas of oncology and neurology.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, including those involved in inflammation and cell proliferation. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- exhibits potent inhibitory activity against specific kinases implicated in cancer progression. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in tumor growth in xenograft models. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

In addition to its anticancer properties, recent research has explored the compound's potential in neurodegenerative diseases. A 2024 preprint article on *bioRxiv* reported that the compound exhibits neuroprotective effects in models of Alzheimer's disease, possibly through its interaction with amyloid-beta aggregates. The study employed advanced computational docking and molecular dynamics simulations to elucidate the binding interactions, providing a mechanistic basis for the observed effects. These results open new avenues for the development of therapeutics targeting protein misfolding disorders.

The synthesis of 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- has also been a focus of recent investigations. A 2023 paper in *Organic Letters* described an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. The new method employs a catalytic asymmetric strategy, which enhances the enantiomeric purity of the final product—a critical factor for pharmaceutical applications. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further optimization of the formulation. Additionally, the compound's safety profile requires comprehensive evaluation in long-term toxicity studies. Ongoing research is focused on addressing these limitations, with several pharmaceutical companies expressing interest in advancing the compound into clinical trials.

In conclusion, 2-Pyrrolidinone, 4-(aminomethyl)-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl- (CAS: 1823800-64-1) represents a promising scaffold for drug discovery, with demonstrated efficacy in oncology and neurology. Continued research efforts are expected to refine its therapeutic potential and overcome existing challenges, paving the way for its eventual clinical application.